Cas no 2166843-16-7 (Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate
• CAS No: 2166843-16-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6082329
• PubChem ID: 137940011
• Update Time: 2025-06-19

Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511716
• ethyl 5-(aminomethyl)-1,2-dimethyl-1H-pyrrole-3-carboxylate
• Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate
• 2166843-16-7

• Inchi： 1S/C10H16N2O2/c1-4-14-10(13)9-5-8(6-11)12(3)7(9)2/h5H,4,6,11H2,1-3H3
• InChI Key： SECTWRLYESIAIS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(CN)N(C)C=1C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.2Ų

Additional information on Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate

Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate (CAS No. 2166843-16-7): A Comprehensive Overview

Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate (CAS No. 2166843-16-7) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The molecular structure of Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate consists of a pyrrole core substituted with an ethyl ester group at the 3-position, an aminomethyl group at the 5-position, and two methyl groups at the 1 and 2 positions. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and pharmacology.

In recent years, there has been growing interest in pyrrole derivatives due to their diverse biological activities. Pyrroles are heterocyclic compounds that serve as key structural motifs in numerous natural products and pharmaceuticals. The presence of the aminomethyl group in Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate enhances its potential as a building block for more complex molecules. This functionality allows for further derivatization through various chemical reactions, including condensation, alkylation, and acylation, which are essential steps in drug synthesis.

One of the most compelling aspects of Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate is its role in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor for drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. The pyrrole core is known to exhibit antimicrobial and anti-inflammatory properties, while the aminomethyl group can be utilized to introduce additional pharmacophores that enhance drug efficacy.

Recent studies have highlighted the compound's significance in medicinal chemistry. For instance, researchers have demonstrated its utility in the synthesis of small-molecule inhibitors that interact with specific biological targets. These inhibitors have shown promise in preclinical studies, suggesting their potential as lead compounds for further development. The versatility of Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate lies in its ability to be modified at multiple sites, allowing for the creation of a wide range of derivatives with tailored properties.

The synthesis of Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation, nucleophilic substitution, and esterification play crucial roles in constructing the desired molecular framework. The efficiency of these synthetic routes is essential for large-scale production and application in pharmaceutical research.

In addition to its synthetic utility, Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate has been studied for its potential role in materials science. Pyrrole derivatives are known to exhibit interesting electronic properties due to their conjugated systems. This makes them suitable candidates for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The unique electronic characteristics of this compound could lead to advancements in flexible electronics and optoelectronic devices.

The growing body of research on Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate underscores its importance as a versatile intermediate in chemical synthesis. Its applications span across multiple fields, including pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new possibilities for this compound, it is likely to remain a cornerstone in the development of innovative solutions to global challenges.

In conclusion, Ethyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate (CAS No. 2166843-16-7) represents a fascinating compound with broad applications in science and industry. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel drugs and advanced materials. The ongoing exploration of its potential will undoubtedly contribute significantly to advancements across various disciplines.